Cas no 1247021-95-9 (5-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone)

5-Chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone is a heterocyclic organic compound featuring a quinoxalinone core with chloro and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its chloro group enhances electrophilic properties, facilitating further functionalization, while the methyl group contributes to steric and electronic modulation. The compound's stability under standard conditions ensures consistent performance in reactions such as nucleophilic substitutions or cross-coupling. Its versatility is demonstrated in applications ranging from medicinal chemistry, where it serves as a scaffold for bioactive molecules, to material science. High purity and well-defined synthetic pathways further underscore its utility in research and industrial settings.

5-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone structure

1247021-95-9 structure

Product Name:5-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone

CAS No:1247021-95-9

MF:C₉H₉ClN₂O

MW:196.63356089592

CID:1103037

PubChem ID:79290601

Update Time:2025-05-28

5-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone Chemical and Physical Properties

Names and Identifiers

- 5-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone
- 5-chloro-4-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
- 5-chloro-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
- SCHEMBL13150917
- AKOS017843077
- 1247021-95-9
- Inchi： 1S/C9H9ClN2O/c1-12-5-8(13)11-7-4-2-3-6(10)9(7)12/h2-4H,5H2,1H3,(H,11,13)
- InChI Key： OOPDHENCRCECDK-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1N(C)CC(N2)=O

Computed Properties

Exact Mass: 196.0403406g/mol
Monoisotopic Mass: 196.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 32.3Å²

5-chloro-3,4-dihydro-4-methyl-2(1H)-Quinoxalinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449039549-1g	5-Chloro-4-methyl-3,4-dihydroquinoxalin-2(1H)-one	1247021-95-9	97%	1g	$725.04	2023-09-03
Chemenu	CM221906-1g	5-Chloro-4-methyl-3,4-dihydroquinoxalin-2(1H)-one	1247021-95-9	97%	1g	$795	2021-08-04
Chemenu	CM221906-1g	5-Chloro-4-methyl-3,4-dihydroquinoxalin-2(1H)-one	1247021-95-9	97%	1g	$812	2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664713-1g	5-Chloro-4-methyl-3,4-dihydroquinoxalin-2(1H)-one	1247021-95-9	98%	1g	￥9447.00	2024-08-09